Cas no 1261941-11-0 (2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol)

• Product Name: 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol
• CAS No: 1261941-11-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18311990
• CID: 2764910
• PubChem ID: 53217569
• Update Time: 2025-06-30

2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-(3-HYDROXYMETHYLPHENYL)PYRIDINE
• DTXSID80682601
• MFCD18311990
• 1261941-11-0
• 3-Hydroxy-2-(3-hydroxymethylphenyl)pyridine, 95%
• 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol

• MDL： MFCD18311990
• Inchi： 1S/C12H11NO2/c14-8-9-3-1-4-10(7-9)12-11(15)5-2-6-13-12/h1-7,14-15H,8H2
• InChI Key： FUALLZXDDALXML-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C2C(=CC=CN=2)O)C=1

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol

Introduction to 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol (CAS No: 1261941-11-0)

2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol, identified by the CAS number 1261941-11-0, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxymethyl and pyridin-3-ol functional groups makes it a versatile molecule for various chemical modifications and biological assays.

The compound's structure consists of a phenyl ring substituted with a hydroxymethyl group at the 3-position, linked to a pyridine ring at the 3-position. This arrangement introduces both hydrophilic and lipophilic characteristics, making it suitable for interactions with biological targets. The pyridine moiety is particularly important in medicinal chemistry, as it is frequently found in bioactive molecules due to its ability to form hydrogen bonds and coordinate with metal ions.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol has been studied for its potential role in various pharmacological pathways. Its dual functionality allows for the exploration of multiple drug design strategies, including modulation of enzyme activity and receptor binding. Researchers have been particularly interested in its interactions with enzymes involved in metabolic pathways and its potential as an intermediate in the synthesis of more complex molecules.

The compound's pharmacological profile has been explored through both computational modeling and experimental studies. Computational methods have been used to predict its binding affinity to various biological targets, while experimental studies have focused on its effects on cellular processes. These studies have revealed promising results, suggesting that 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol may have applications in treating conditions related to inflammation, neurodegeneration, and metabolic disorders.

One of the most exciting areas of research involving 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol is its potential as a scaffold for drug discovery. The combination of the phenyl and pyridine rings provides a rich framework for chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific biological activities. For instance, introduction of additional functional groups can enhance solubility, improve bioavailability, or increase target specificity.

The synthesis of 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, reduction steps, and functional group transformations. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications, 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol has shown promise in materials science. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced properties. For example, incorporating this compound into polymer matrices can improve thermal stability and mechanical strength. Furthermore, its ability to form coordination complexes with metal ions suggests potential uses in catalysis and material science.

The future of research on 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol looks promising, with ongoing studies exploring its potential in various fields. As our understanding of biological systems continues to grow, so does the need for innovative compounds like this one. By leveraging its unique structural features, researchers hope to develop new treatments for complex diseases and create advanced materials with tailored properties.

In conclusion, 2-[3-(Hydroxymethyl)phenyl]pyridin-3-ol (CAS No: 1261941-11-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs and materials. As further studies continue to uncover its capabilities, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.